Cas no 1823339-95-2 (7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one)

• Product Name: 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one
• CAS No: 1823339-95-2
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• MDL: MFCD27938132
• CID: 5182037
• PubChem ID: 117100441
• Update Time: 2025-06-12

7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-f]-1,4-oxazepin-5(2H)-one, 7-bromo-3,4-dihydro-
• 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one
• PS-20800
• SY293596
• SCHEMBL21333463
• MFCD27938132
• 7-Bromo-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
• 7-bromo-2H,3H,4H-pyrido[3,2-f][1,4]oxazepin-5-one
• 7-bromo-3,4-dihydro-2H-pyrido[3,2-f][1,4]oxazepin-5-one
• 1823339-95-2
• E80163

• MDL： MFCD27938132
• Inchi： 1S/C8H7BrN2O2/c9-5-3-6-7(12)10-1-2-13-8(6)11-4-5/h3-4H,1-2H2,(H,10,12)
• InChI Key： YTARKWINAIOMJV-UHFFFAOYSA-N
• SMILES： O1C2=NC=C(Br)C=C2C(=O)NCC1

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Additional information on 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one

Comprehensive Overview of 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one (CAS No. 1823339-95-2)

The compound 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one (CAS No. 1823339-95-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, featuring a pyrido-oxazepine core with a bromine substitution at the 7-position, makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and kinase inhibitors.

One of the key reasons for the growing interest in 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one is its structural similarity to other oxazepine derivatives, which are known for their diverse pharmacological properties. The presence of the bromine atom enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility makes it a promising candidate for the design of novel small-molecule drugs targeting various diseases.

In recent years, the demand for heterocyclic compounds like 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one has surged due to their role in addressing unmet medical needs. For instance, the rise of neurodegenerative disorders such as Alzheimer's and Parkinson's disease has spurred research into CNS-targeting molecules. Additionally, the compound's potential as a kinase inhibitor scaffold aligns with the current focus on precision medicine and targeted cancer therapies.

The synthesis of 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one typically involves multi-step organic reactions, including cyclization and bromination processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These analytical methods are critical for meeting the stringent quality standards required in pharmaceutical development.

From an industrial perspective, the scalability of producing 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one is a topic of interest. Companies are exploring green chemistry approaches to minimize environmental impact while maintaining cost-efficiency. This aligns with the broader trend of sustainable drug manufacturing, which is increasingly prioritized by regulatory agencies and stakeholders.

Another area of exploration is the compound's potential in combinatorial chemistry and high-throughput screening. Its modular structure allows for the rapid generation of diverse libraries, accelerating the discovery of lead compounds for various therapeutic areas. This is particularly relevant in the era of artificial intelligence (AI)-driven drug discovery, where computational models can predict the bioactivity of derivatives.

In summary, 7-bromo-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepin-5-one (CAS No. 1823339-95-2) represents a versatile and promising building block in modern medicinal chemistry. Its applications span CNS drug development, kinase inhibition, and beyond, making it a subject of ongoing research and innovation. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in shaping the future of personalized medicine and therapeutic breakthroughs.